Cas no 1823803-11-7 (Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate)

• Product Name: Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate
• CAS No: 1823803-11-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6072869
• PubChem ID: 130058458
• Update Time: 2025-06-13

Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-12007605
• methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate
• 1823803-11-7
• Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C11H16N2O3/c1-7-9(11(14)15-2)13-10(16-7)8-3-5-12-6-4-8/h8,12H,3-6H2,1-2H3
• InChI Key： DBRKCBUPDRAVTC-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)N=C1C1CCNCC1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate

Comprehensive Overview of Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate (CAS No. 1823803-11-7)

The compound Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate (CAS No. 1823803-11-7) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,3-oxazole core with a piperidin-4-yl substituent and a methyl carboxylate functional group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both hydrogen bond acceptors and donors in its structure.

In recent years, the demand for heterocyclic compounds like Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate has surged, driven by their utility in designing kinase inhibitors, GPCR modulators, and antimicrobial agents. The 1,3-oxazole moiety is known for its metabolic stability and bioavailability, while the piperidine ring enhances membrane permeability—a critical factor in CNS-targeted therapeutics. This dual functionality aligns with current trends in fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies, where researchers optimize lead compounds for improved efficacy.

Synthetic routes to CAS No. 1823803-11-7 often involve multi-step protocols, including cyclocondensation of β-ketoesters with nitriles or Pd-catalyzed cross-coupling reactions. A 2023 study highlighted its role as a precursor for proteolysis-targeting chimeras (PROTACs), addressing the growing interest in targeted protein degradation technologies. The methyl ester group further allows derivatization via hydrolysis or transesterification, enabling rapid library synthesis for high-throughput screening.

From an industrial perspective, Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate is classified as a high-value fine chemical, with suppliers emphasizing >98% HPLC purity to meet stringent regulatory standards. Its stability under ambient conditions makes it suitable for global logistics, though storage recommendations typically include desiccants to prevent hydrolysis of the ester group. Analytical characterization via LC-MS and NMR confirms its identity, with key peaks at δ 2.35 (piperidine CH2) and 3.90 (COOCH3) in proton NMR spectra.

Emerging applications extend beyond life sciences. Materials chemists exploit its electron-rich oxazole ring to develop organic semiconductors and ligands for catalysis. A 2024 patent disclosed its use in photoactive coatings for solar cells, capitalizing on the compound’s UV absorption maxima near 270 nm. Such interdisciplinary relevance underscores why CAS 1823803-11-7 frequently appears in SciFinder and Reaxys queries alongside terms like "small molecule building blocks" and "privileged structures."

Environmental and safety assessments indicate that Methyl 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylate exhibits low ecotoxicity (OECD 301D), aligning with green chemistry principles. However, standard laboratory precautions—gloves and ventilation—are advised during handling. These properties position it favorably compared to traditional halogenated intermediates, addressing industry shifts toward sustainable synthesis.

In summary, CAS No. 1823803-11-7 represents a nexus of innovation across drug discovery, materials science, and green chemistry. Its structural features answer contemporary needs for modular synthesis and polypharmacology, while analytical data supports reproducible scaling—a key concern for CMO partners. As research into oxazole bioisosteres expands, this compound’s role will likely grow, particularly in AI-driven molecular design platforms seeking novel chemotypes.